Cas no 95875-37-9 (Propane, 1,1,1-tripropoxy-)

• Product Name: Propane, 1,1,1-tripropoxy-
• CAS No: 95875-37-9
• MF: C₁₂H₂₆O₃
• MW: 218.333044528961
• CID: 734855
• PubChem ID: 23298941
• Update Time: 2025-04-19

Propane, 1,1,1-tripropoxy- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,1-tripropoxy-
• 1,1,1-tripropoxypropane
• SCHEMBL7023619
• DTXSID60632705
• 95875-37-9

• Inchi： 1S/C12H26O3/c1-5-9-13-12(8-4,14-10-6-2)15-11-7-3/h5-11H2,1-4H3
• InChI Key： BFUFJIQCXYWATP-UHFFFAOYSA-N
• SMILES： O(CCC)C(CC)(OCCC)OCCC

Computed Properties

• Exact Mass: 218.18819469g/mol
• Monoisotopic Mass: 218.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.7Ų